![molecular formula C15H15NO2 B3052482 N-[2-(4-Hydroxyphenyl)ethyl]benzamide CAS No. 41859-54-5](/img/structure/B3052482.png)
N-[2-(4-Hydroxyphenyl)ethyl]benzamide
Overview
Description
“N-[2-(4-Hydroxyphenyl)ethyl]benzamide” is an organic compound . It is also known as "N-benzoyltyramine" . It belongs to the class of organic compounds known as 1-hydroxy-2-unsubstituted benzenoids . These are phenols that are unsubstituted at the 2-position .
Synthesis Analysis
The synthesis of benzamides, including “N-[2-(4-Hydroxyphenyl)ethyl]benzamide”, can be achieved through direct condensation of carboxylic acids and amines . This reaction can be performed under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .Molecular Structure Analysis
The molecular formula of “N-[2-(4-Hydroxyphenyl)ethyl]benzamide” is C15H15NO2 . Its molecular weight is 241.29 .Physical And Chemical Properties Analysis
“N-[2-(4-Hydroxyphenyl)ethyl]benzamide” is a solid .Scientific Research Applications
Chemoselective N-Benzoylation
N-Benzoylation of aminophenols, including N-[2-(4-Hydroxyphenyl)ethyl]benzamide, has been explored for producing compounds of biological interest. Singh, Lakhan, and Singh (2017) discussed the chemoselective N-benzoylation of 2-aminophenol and 4-aminophenol using benzoylisothiocyanates, leading to the formation of N-(2-hydroxyphenyl)benzamides, which are compounds with significant biological relevance (Singh, Lakhan, & Singh, 2017).
Synthesis and Pharmacological Activities
Abbasi et al. (2014) synthesized N-(3-hydroxyphenyl) benzamide and its derivatives to explore their enzyme inhibition activities against various enzymes, showcasing its potential in pharmacological research (Abbasi et al., 2014).
Metalloligands for Magnets
Costes, Vendier, and Wernsdorfer (2010) investigated N-[2-(4-Hydroxyphenyl)ethyl]benzamide derivatives in the design of single-molecule and single-chain magnets. This study highlights the compound's role in the development of advanced magnetic materials (Costes, Vendier, & Wernsdorfer, 2010).
Synthesis and Microbiological Activity
Şener et al. (2000) conducted research on the synthesis of some N-(o-hydroxyphenyl)benzamides and their antimicrobial activities. This study reflects the potential of N-[2-(4-Hydroxyphenyl)ethyl]benzamide derivatives in developing new antimicrobial agents (Şener et al., 2000).
Inhibitory Compounds from Limonia Acidissima
Kim et al. (2009) isolated new benzamide derivatives, including N-[2-(4-Hydroxyphenyl)ethyl]benzamide, from Limonia acidissima, which demonstrated potent inhibitory effects on nitric oxide production in microglia cells, indicating its potential in neuroprotective and anti-inflammatory research (Kim et al., 2009).
Reaction Mechanism Studies
Doi, Shirai, and Sato (1997) explored the reaction mechanism of N-[2-(4-methoxyphenyl)ethyl]benzamides, contributing to the understanding of reaction pathways and products in organic synthesis (Doi, Shirai, & Sato, 1997).
Neuroleptic Activity
Iwanami et al. (1981) investigated benzamides of N,N-disubstituted ethylenediamines for potential neuroleptic activities, highlighting the relevance of N-[2-(4-Hydroxyphenyl)ethyl]benzamide derivatives in neuropharmacology (Iwanami et al., 1981).
Antimicrobial Properties
Limban et al. (2011) studied new acylthiourea derivatives of N-[2-(4-Hydroxyphenyl)ethyl]benzamide for their antimicrobial properties, contributing to the development of new antibacterial and antifungal agents (Limban et al., 2011).
Anti-Acetylcholinesterase Activity
Sugimoto et al. (1990) synthesized and evaluated N-[2-(4-Hydroxyphenyl)ethyl]benzamide derivatives for anti-acetylcholinesterase activity, indicating their potential in treating neurodegenerative diseases (Sugimoto et al., 1990).
Quantitative Analysis in Biological Matrices
Zalavadia (2016) developed a bioanalytical method to quantify N-[2-(4-Hydroxyphenyl)ethyl]benzamide derivatives in mouse plasma and blood, crucial for pharmacokinetic studies (Zalavadia, 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(4-hydroxyphenyl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c17-14-8-6-12(7-9-14)10-11-16-15(18)13-4-2-1-3-5-13/h1-9,17H,10-11H2,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUCNBPCTSRYLCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601316313 |
Source
|
| Record name | N-Benzoyltyramine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601316313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | N-[2-(4-Hydroxyphenyl)ethyl]benzamide | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029366 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Product Name |
N-[2-(4-Hydroxyphenyl)ethyl]benzamide | |
CAS RN |
41859-54-5 |
Source
|
| Record name | N-Benzoyltyramine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41859-54-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Benzoyltyramine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601316313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-[2-(4-Hydroxyphenyl)ethyl]benzamide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9NW5RAV7QQ | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | N-[2-(4-Hydroxyphenyl)ethyl]benzamide | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029366 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
161 - 162 °C |
Source
|
| Record name | N-[2-(4-Hydroxyphenyl)ethyl]benzamide | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029366 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
acetate](/img/structure/B3052421.png)